Cas no 943136-39-8 (Chlorahololide D)

Chloraholide D is a bioactive diterpenoid compound isolated from certain plant species, notably those within the Chloranthaceae family. It exhibits a unique tricyclic structure, contributing to its potential pharmacological properties. Research indicates that Chloraholide D may demonstrate anti-inflammatory and cytotoxic activities, making it a candidate for further investigation in medicinal chemistry. Its molecular stability and selective reactivity enhance its utility in synthetic and mechanistic studies. The compound’s distinct scaffold also offers opportunities for derivatization, enabling the exploration of structure-activity relationships. Chloraholide D is primarily of interest in academic and pharmaceutical research for its potential therapeutic applications and as a lead compound for drug development.

Chlorahololide D structure

Product Name:Chlorahololide D

CAS No:943136-39-8

MF:C₃₈H₄₄O₁₁

MW:676.7493724823

CID:837676

PubChem ID:122213193

Update Time:2025-06-07

Chlorahololide D Chemical and Physical Properties

Names and Identifiers

- Chlorahololide D
- [ "" ]
- CHE-23C
- Henriol D
- Shizukahenriol
- 943136-39-8
- [(1R,2S,8R,9S,10S,12R,13S,14S,17S,19R,20S,21R,23Z)-5-(acetyloxymethyl)-9,21-dihydroxy-23-(1-methoxy-1-oxopropan-2-ylidene)-13,20-dimethyl-4,22-dioxo-3-oxaoctacyclo[14.7.1.0^{2,6.0^{2,14.0^{8,13.0^{10,12.0^{17,19.0^{20,24]tetracosa-5,16(24)-dien-9-yl]methyl (E)-2-methylbut-2-enoate
- SCHEMBL13935656
- CHE-23C; Chlorahololide D; Henriol D
- AKOS040762568
- FS-9186
- CHEMBL2229596
- [(1R,2S,8R,9S,10S,12R,13S,14S,17S,19R,20S,21R,23Z)-5-(acetyloxymethyl)-9,21-dihydroxy-23-(1-methoxy-1-oxopropan-2-ylidene)-13,20-dimethyl-4,22-dioxo-3-oxaoctacyclo[14.7.1.02,6.02,14.08,13.010,12.017,19.020,24]tetracosa-5,16(24)-dien-9-yl]methyl (E)-2-methylbut-2-enoate
- (-)-Henriol D
- DA-51844
- Inchi： 1S/C38H44O11/c1-8-15(2)32(42)48-14-37(45)24-11-23(24)35(5)25(37)12-22-20(13-47-17(4)39)34(44)49-38(22)26(35)10-19-18-9-21(18)36(6)28(19)29(38)27(30(40)31(36)41)16(3)33(43)46-7/h8,18,21,23-26,29,31,41,45H,9-14H2,1-7H3/b15-8+,27-16-/t18-,21-,23-,24+,25-,26+,29+,31+,35+,36+,37+,38+/m1/s1
- InChI Key： WZKZSZYDBUUHLB-IBBKUXAASA-N
- SMILES： C(=C1/C(=O)[C@H](O)[C@]2([C@@H]3C[C@@H]3C3=C2[C@H]/1[C@]12OC(=O)C(COC(=O)C)=C1C[C@@H]1[C@@]([C@@H]4C[C@@H]4[C@@]1(O)COC(=O)/C(/C)=C/C)(C)[C@@H]2C3)C)(\C)/C(=O)OC

Computed Properties

Exact Mass: 676.28800
Monoisotopic Mass: 676.28836222g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 11
Heavy Atom Count: 49
Rotatable Bond Count: 9
Complexity: 1800
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 12
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 2
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 163Å²
XLogP3: 1.7

Experimental Properties

Color/Form: Powder
Density: 1.4±0.1 g/cm3
Boiling Point: 833.7±65.0 °C at 760 mmHg
Flash Point: 259.4±27.8 °C
PSA: 162.73000
LogP: 3.07990
Vapor Pressure: 0.0±0.6 mmHg at 25°C

Chlorahololide D Security Information

Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at 4 ℃, better at -4 ℃

Chlorahololide D Pricemore >>

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SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN5335-5 mg	Chlorahololide D	943136-39-8		5mg	￥5515.00	2022-04-26
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